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Compound of Interest

Compound Name: Vanadium(V) oxytripropoxide

Cat. No.: B167474 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Subject: This document elucidates the methodology for determining the oxidation state of

the central vanadium atom in the organometallic compound Vanadium(V) oxytripropoxide.

Introduction to Vanadium(V) Oxytripropoxide
Vanadium(V) oxytripropoxide, also known as vanadium(V) tripropoxide oxide, is an

organovanadium compound with the chemical formula C₉H₂₁O₄V.[1][2] Its linear formula is

represented as OV(OC₃H₇)₃.[3] This compound serves as a precursor in various chemical

syntheses, including the preparation of composite film electrodes and vanadium-based

materials.[1][4] Understanding the electronic state of the vanadium center is crucial for

predicting its reactivity and behavior in these applications.

Determination of Oxidation State
The oxidation state of vanadium in Vanadium(V) oxytripropoxide is +5. This can be

determined through two primary methods: analysis of the chemical nomenclature and

calculation based on the charges of the constituent ligands. A related compound, Vanadium(V)

oxytriisopropoxide, also explicitly shows vanadium in the +5 oxidation state.[5]

Analysis via IUPAC Nomenclature
In organometallic chemistry, the IUPAC naming convention for a metal complex explicitly states

the oxidation state of the central metal atom using a Roman numeral in parentheses.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b167474?utm_src=pdf-interest
https://www.benchchem.com/product/b167474?utm_src=pdf-body
https://www.benchchem.com/product/b167474?utm_src=pdf-body
https://www.benchchem.com/product/b167474?utm_src=pdf-body
https://www.scbt.com/p/vanadium-v-oxytripropoxide-1686-23-3
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3106198.aspx
https://www.sigmaaldrich.com/HK/zh/product/aldrich/470783
https://www.scbt.com/p/vanadium-v-oxytripropoxide-1686-23-3
https://www.sigmaaldrich.com/TW/zh/product/aldrich/404926
https://www.benchchem.com/product/b167474?utm_src=pdf-body
https://ereztech.com/vanadiumv-oxytriisopropoxide-cas-5588-84-1/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167474?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Name: Vanadium(V) oxytripropoxide

Indicated Oxidation State: The "(V)" directly signifies that the vanadium atom exists in the +5

oxidation state.

This nomenclature provides a direct and unambiguous determination of the metal's electronic

state.

Calculation from Ligand Charges
The oxidation state can be calculated by considering the formal charges of the ligands attached

to the central vanadium atom. The overall charge of the Vanadium(V) oxytripropoxide
molecule is neutral (zero). The compound consists of one oxo ligand and three propoxide

ligands.

Ligand
Component

Chemical
Formula

Quantity
Formal Charge
of Each Ligand

Total Charge
Contribution

Oxo Ligand O²⁻ 1 -2 -2

Propoxide

Ligand
CH₃CH₂CH₂O⁻ 3 -1 -3

Total Ligand

Charge
-5

To maintain charge neutrality for the entire molecule, the vanadium atom must balance the total

negative charge from the ligands.

Let X be the oxidation state of Vanadium:

𝑋 + (𝑇𝑜𝑡𝑎𝑙𝐿𝑖𝑔𝑎𝑛𝑑𝐶ℎ𝑎𝑟𝑔𝑒) = 0X+(TotalLigandCharge)=0

𝑋 + ( − 2) + (3 × − 1) = 0X+(−2)+(3×−1)=0

𝑋 − 5 = 0X−5=0

𝑋 = + 5X=+5

This calculation confirms that the oxidation state of vanadium is +5.
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Visualization of Charge Relationship
The logical relationship for determining the oxidation state based on ligand contributions can be

visualized as a workflow. The following diagram illustrates how the charges of the individual

ligands sum up, necessitating a +5 state on the vanadium atom to achieve a neutral molecule.

Ligand Contributions

Total Charge Calculation

Result

Oxo Ligand (O²⁻)
Charge: -2

Total Ligand Charge
-2 + 3(-1) = -5

Propoxide 1 (PrO⁻)
Charge: -1

Propoxide 2 (PrO⁻)
Charge: -1

Propoxide 3 (PrO⁻)
Charge: -1

Overall Molecule
VO(OPr)₃

Net Charge: 0

Vanadium Oxidation State (V)
Charge: X

Conclusion:
X + (-5) = 0

∴ Vanadium is +5

To balance charge

Click to download full resolution via product page

Caption: Workflow for calculating Vanadium's +5 oxidation state.
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Conclusion
Both the formal nomenclature and a systematic calculation based on ligand charges

unequivocally establish that the oxidation state of vanadium in Vanadium(V) oxytripropoxide
is +5. This high oxidation state influences the compound's electrophilicity and its utility as a

precursor in oxidation catalysis and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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